Cas no 901021-31-6 (8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901021-31-6
• MF: C₂₆H₂₃N₃O₂
• MW: 409.479726076126
• CID: 6584227
• PubChem ID: 20852667
• Update Time: 2025-05-28

8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• F3407-1401
• 901021-31-6
• AKOS001796393
• 8-ethoxy-3-(4-methoxyphenyl)-1-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline
• 8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline
• 8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline

• Inchi： 1S/C26H23N3O2/c1-4-31-21-13-14-24-22(15-21)26-23(16-27-24)25(18-7-11-20(30-3)12-8-18)28-29(26)19-9-5-17(2)6-10-19/h5-16H,4H2,1-3H3
• InChI Key： KNTHNSVBCGEHDZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C1=C(C=N2)C(C2C=CC(=CC=2)OC)=NN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 409.17902698g/mol
• Monoisotopic Mass: 409.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 49.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

Comprehensive Overview of 8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901021-31-6)

The compound 8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901021-31-6) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structure, featuring a pyrazoloquinoline core substituted with ethoxy, methoxyphenyl, and methylphenyl groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe, pharmacological agent, and organic semiconductor. The compound's versatility is further highlighted by its ability to interact with biological targets, making it a subject of ongoing studies in drug discovery.

In recent years, the demand for heterocyclic compounds like 8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has surged due to their role in developing next-generation therapeutics and advanced materials. This compound's electron-rich structure allows it to participate in charge-transfer processes, which are crucial for applications in optoelectronics and photovoltaics. Additionally, its aromatic and planar configuration enhances its binding affinity to proteins and enzymes, making it a valuable tool in biochemical assays and molecular imaging.

The synthesis of 8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline involves multi-step organic reactions, including cyclization and functional group modifications. Researchers have optimized these processes to improve yield and purity, ensuring the compound's suitability for high-end applications. Its solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and chloroform, further facilitates its use in laboratory settings. The compound's stability under ambient conditions also makes it a practical choice for long-term studies.

One of the most intriguing aspects of 8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is its potential in cancer research. Preliminary studies suggest that its pyrazoloquinoline scaffold may inhibit specific kinase enzymes involved in tumor growth. This has led to increased interest in its structure-activity relationship (SAR) and mechanism of action. Moreover, its fluorescence properties enable real-time tracking of cellular processes, providing insights into drug delivery and target engagement.

Beyond biomedical applications, 8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is also being explored in the field of organic electronics. Its conjugated system and electron-donating substituents make it a promising material for light-emitting diodes (LEDs) and solar cells. The compound's ability to form thin films with high charge mobility is particularly appealing for developing flexible electronics and wearable devices.

As the scientific community continues to uncover the potential of 8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline, its relevance in cutting-edge research is expected to grow. Whether in drug development, material science, or biotechnology, this compound exemplifies the convergence of chemistry and innovation. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential in solving modern challenges.